Cas no 2228230-38-2 (tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate)

• Product Name: tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate
• CAS No: 2228230-38-2
• MF: C₉H₁₂FNO₅S
• MW: 265.258685112
• CID: 6593066
• PubChem ID: 165869220
• Update Time: 2025-05-21

tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate
• 2228230-38-2
• EN300-1879814
• tert-butyl N-[5-(fluorosulfonyl)furan-2-yl]carbamate

• Inchi： 1S/C9H12FNO5S/c1-9(2,3)16-8(12)11-6-4-5-7(15-6)17(10,13)14/h4-5H,1-3H3,(H,11,12)
• InChI Key： QKQNVZBMBZZUJH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NC(=O)OC(C)(C)C)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 265.04202182g/mol
• Monoisotopic Mass: 265.04202182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94Ų

Additional information on tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate (CAS No. 2228230-38-2)

The compound tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate (CAS No. 2228230-38-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorosulfonyl and furan moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its carbamate group can serve as a protective or functional handle in multi-step synthetic routes.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate has surged due to advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its derivatives can be tailored to minimize environmental impact. Laboratories and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial projects.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate?" The answer lies in its versatility. The fluorosulfonyl group acts as an excellent leaving group, enabling nucleophilic substitution reactions, while the furan ring provides a platform for further functionalization. These properties make it a cornerstone in the development of heterocyclic compounds, which are pivotal in modern medicinal chemistry.

Another hot topic is the stability and storage conditions of CAS No. 2228230-38-2. Proper handling under inert atmospheres and low temperatures is recommended to preserve its reactivity. Researchers often inquire about compatibility with common reagents, and studies confirm its robustness in reactions with amines, alcohols, and organometallics. This adaptability has led to its inclusion in high-throughput screening libraries, where rapid and diverse molecular assembly is critical.

The rise of AI-driven drug design has further amplified interest in tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate. Computational models frequently highlight its molecular docking potential, particularly in targeting enzymes and receptors. This synergy between experimental and virtual screening underscores its relevance in next-generation therapeutics. Additionally, its patent landscape reveals ongoing innovations, with several filings emphasizing its role in kinase inhibitor development.

From an industrial perspective, the compound’s cost-effectiveness and synthetic efficiency are key selling points. Manufacturers are optimizing catalytic processes to reduce waste and improve yields, addressing the global push for greener chemical production. Environmental, social, and governance (ESG) metrics now influence procurement decisions, making CAS No. 2228230-38-2 a strategic choice for responsible sourcing initiatives.

In summary, tert-butyl N-5-(fluorosulfonyl)furan-2-ylcarbamate represents a convergence of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to material science—reflect the dynamic nature of modern chemistry. As research continues to uncover new utilities, this compound is poised to remain at the forefront of scientific advancement.